Cas no 704909-66-0 ((1R)-1-(2-bromo-4-fluorophenyl)ethan-1-ol)

• Product Name: (1R)-1-(2-bromo-4-fluorophenyl)ethan-1-ol
• CAS No: 704909-66-0
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 1744200
• PubChem ID: 9920845
• Update Time: 2025-05-27

(1R)-1-(2-bromo-4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1r)-1-(2-bromo-4-fluorophenyl)ethanol
• (1R)-1-(2-bromo-4-fluorophenyl)ethan-1-ol
• EN300-1915717
• (AlphaR)-2-bromo-4-fluoro-alpha-methylbenzenemethanol
• 704909-66-0
• CS-0238227
• SCHEMBL2478679
• MFCD18074359
• (R)-1-(2-bromo-4-fluorophenyl)ethanol
• J-501719
• G73428

• Inchi： 1S/C8H8BrFO/c1-5(11)7-3-2-6(10)4-8(7)9/h2-5,11H,1H3/t5-/m1/s1
• InChI Key： LPYZIWSUVOQESX-RXMQYKEDSA-N
• SMILES： BrC1C=C(C=CC=1[C@@H](C)O)F

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R)-1-(2-bromo-4-fluorophenyl)ethan-1-ol

Recent Advances in the Study of (1R)-1-(2-bromo-4-fluorophenyl)ethan-1-ol (CAS: 704909-66-0)

The compound (1R)-1-(2-bromo-4-fluorophenyl)ethan-1-ol (CAS: 704909-66-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol, characterized by its bromo-fluorophenyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The stereochemistry of this compound is of particular interest, as the (R)-enantiomer often exhibits distinct biological activity compared to its (S)-counterpart.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (1R)-1-(2-bromo-4-fluorophenyl)ethan-1-ol as a precursor in the synthesis of novel kinase inhibitors. The researchers utilized this compound to develop a series of pyrazole derivatives that showed promising activity against specific cancer-related kinases. The bromo and fluoro substituents on the phenyl ring were found to be crucial for maintaining optimal binding interactions with the target enzymes. Molecular docking studies revealed that these substituents contribute to the formation of halogen bonds with key amino acid residues in the kinase active site.

In the field of asymmetric synthesis, significant progress has been made in the enzymatic resolution of racemic mixtures to obtain the pure (R)-enantiomer. A recent publication in Advanced Synthesis & Catalysis (2024) described an efficient biocatalytic approach using engineered alcohol dehydrogenases that achieved >99% enantiomeric excess for (1R)-1-(2-bromo-4-fluorophenyl)ethan-1-ol. This method offers advantages over traditional chemical resolution techniques, including higher yields and reduced environmental impact. The optimized process has been successfully scaled up to kilogram quantities, facilitating its potential industrial application.

Pharmacological studies have also investigated the direct biological activity of (1R)-1-(2-bromo-4-fluorophenyl)ethan-1-ol. Preliminary results suggest that this compound may exhibit modest activity as a GABA receptor modulator, though its exact mechanism of action remains under investigation. Researchers hypothesize that the electron-withdrawing effects of the bromo and fluoro substituents may influence the compound's interaction with neurotransmitter receptors. Further structure-activity relationship studies are needed to fully elucidate these effects.

The stability and physicochemical properties of (1R)-1-(2-bromo-4-fluorophenyl)ethan-1-ol have been characterized in recent pharmaceutical development research. Studies indicate that the compound demonstrates good thermal stability up to 150°C and acceptable solubility in common organic solvents. These properties make it suitable for various formulation approaches in drug development. However, its aqueous solubility remains limited, prompting ongoing research into prodrug strategies to improve bioavailability.

Looking forward, (1R)-1-(2-bromo-4-fluorophenyl)ethan-1-ol continues to be a valuable building block in medicinal chemistry. Its unique combination of halogen substituents and chiral center provides opportunities for the development of diverse therapeutic agents. Current research efforts are focusing on expanding its applications to additional target classes and exploring its potential in combination therapies. As synthetic methodologies continue to advance, we anticipate seeing more derivatives of this compound entering preclinical evaluation in the coming years.